Cas no 211176-76-0 ([4]-shogaol)

• Product Name: [4]-shogaol
• CAS No: 211176-76-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 2061108
• PubChem ID: 71357126
• Update Time: 2025-04-21

[4]-shogaol Chemical and Physical Properties

Names and Identifiers

• [4]-shogaol
• 1-(4-hydroxy-3-methoxyphenyl)oct-4-en-3-one
• 211176-76-0
• DTXSID90781215

• Inchi： 1S/C15H20O3/c1-3-4-5-6-13(16)9-7-12-8-10-14(17)15(11-12)18-2/h5-6,8,10-11,17H,3-4,7,9H2,1-2H3
• InChI Key： PHHDVGGCTAPBHF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC(C=CCCC)=O)O

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Shogaols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Shogaols